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Compound of Interest

Compound Name: Nitrogen tribromide

Cat. No.: B15176702

Nitrogen tribromide (NBrs) and nitrogen trichloride (NCls) are two inorganic compounds that,
despite their structural similarities as nitrogen trihalides, exhibit significant differences in their
stability and chemical reactivity. This guide provides a detailed comparison of these two
molecules, drawing upon experimental data to highlight their distinct properties. This
information is of particular interest to researchers in inorganic chemistry, materials science, and
drug development who may encounter or synthesize these reactive species.

Physical and Chemical Properties at a Glance

A summary of the key physical and chemical properties of nitrogen tribromide and nitrogen
trichloride is presented below, offering a direct comparison of their fundamental characteristics.
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Property Nitrogen Tribromide (NBr3) Nitrogen Trichloride (NCIs)
Appearance Deep-red, volatile solid[1] Yellow, oily liquid

Molar Mass 253.72 g/mol 120.37 g/mol

Bond Energy (N-X) ~220 kJ/mol Not explicitly found

Bond Length (N-X) Not explicitly found 1.754 A

Bond Angle (X-N-X) ~110.4° 107°

Dipole Moment Small, non-zero (polar) 0.6 D[1]

Stability

Extremely explosive, even at
-100 °C[1]

Explosive, but can be handled

in dilute solution

Decomposition Products

Nitrogen (N2) and Bromine
(Brz2)

Nitrogen (N2) and Chlorine
(CI)[1]

Hydrolysis Products

Not readily available in

literature

Ammonia (NHs) and
Hypochlorous acid (HOCI)[1]

Stability: A Tale of Two Explosives

The most striking difference between NBr3 and NCls lies in their stability. Nitrogen tribromide

is notoriously unstable, to the point of being explosive even at temperatures as low as -100 °C.

[1] This extreme instability is attributed to the significant size difference and poor orbital overlap

between the small nitrogen atom and the larger bromine atoms, leading to weak N-Br bonds.

Nitrogen trichloride, while also explosive in its pure form, can be handled with relative safety in

dilute solutions. The thermal decomposition of NCls in an inert solvent can be controlled by

heating it to temperatures between 105-140°C, yielding nitrogen and chlorine gas. This

controlled decomposition has been utilized for the safe disposal of NCls.

Reactivity: Decomposition and Hydrolysis
Decomposition Pathways

The decomposition of both NBrs and NClIs proceeds via the cleavage of the nitrogen-halogen

bonds to produce elemental nitrogen and the corresponding halogen.
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Explosive Decomposition
N2 (g) + 3 Brz (g) P 100 °C)

Click to download full resolution via product page

2 NCls (in inert s@
N2 (g) + 3Cl2(g) 105-140 °C
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Hydrolysis
Nitrogen trichloride undergoes hydrolysis in hot water to produce ammonia and hypochlorous
acid.[1] This reaction is thought to proceed via nucleophilic attack of water on the nitrogen

atom.
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Detailed information on the hydrolysis of nitrogen tribromide, including its products and
mechanism, is not readily available in the reviewed scientific literature, likely due to its extreme
instability and hazardous nature.

Experimental Protocols
Synthesis of Nitrogen Tribromide (NBr3)

The first successful isolation of pure NBrs was achieved in 1975. The synthesis involves the
reaction of bistrimethylsilyloromamine with bromine monochloride at a very low temperature.

Materials:

 Bistrimethylsilyloromamine ((MesSi)2NBr)

e Bromine monochloride (BrCl)

e Dichloromethane (CH2zCl2) (solvent)

o Trimethylsilyl chloride (MesSiCl) (byproduct)

Procedure: The reaction is carried out at -87 °C in a dichloromethane solution. A solution of
bromine monochloride is added to a solution of bistrimethylsilyloromamine. The reaction
produces nitrogen tribromide and trimethylsilyl chloride as a byproduct.

(MesSi)2NBr + 2 BrCl — NBr3 + 2 MesSiCl

Extreme caution is advised when attempting this synthesis due to the highly explosive nature of
the product.
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Synthesis of Nitrogen Trichloride (NCI3)

A common laboratory preparation of nitrogen trichloride involves the reaction of ammonium
sulfate with a source of chlorine in a biphasic solvent system.

Materials:

Ammonium sulfate ((NH4)2S0a)

Chlorine (Cl2) gas

Chloroform (CHCIs)

Carbon tetrachloride (CCla)

Ice-water bath

Calcium chloride (CacClz) (for drying)

Procedure:
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e A 10% solution of ammonium sulfate is prepared in a round-bottom flask.
o A mixture of chloroform and carbon tetrachloride (10-20%) is added to the flask.
e The flask is cooled in an ice-water bath.

e A strong current of chlorine gas is passed through the solution for approximately one hour
with vigorous shaking.

e The organic layer, containing the NCls, is separated.
e The organic layer is washed with a 5% ammonium sulfate solution.
e The final NCIs solution is dried with calcium chloride.

Note: Solutions of NCls in chloroform/carbon tetrachloride are reported to be stable for several
days when stored in the dark.
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Conclusion

In summary, while both NBrs and NClIs are highly reactive and unstable compounds, NBrs is
significantly more hazardous due to its extreme explosiveness at very low temperatures. NCls,
although still dangerous, can be handled and its reactions, such as decomposition and
hydrolysis, can be studied under controlled conditions. The differences in their stability and
reactivity are primarily dictated by the nature of the nitrogen-halogen bond, which is influenced
by factors such as atomic size and electronegativity. This comparative guide underscores the
importance of understanding the fundamental properties of these molecules for their safe
handling and potential application in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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